Cas no 618389-25-6 (3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate
• CAS No: 618389-25-6
• MF: C₂₁H₁₇NO₄S
• MW: 379.42898440361
• CID: 5554195
• Update Time: 2025-06-09

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl pivalate
• 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

• Inchi： 1S/C21H17NO4S/c1-21(2,3)20(24)26-12-8-9-13-16(10-12)25-11-14(18(13)23)19-22-15-6-4-5-7-17(15)27-19/h4-11H,1-3H3
• InChI Key： AOWGIQBPJHLPEE-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=NC3=CC=CC=C3S1)C2=O)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

Research Brief on 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS: 618389-25-6)

Recent studies on the compound 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS: 618389-25-6) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzothiazole and chromenone moieties, has garnered attention due to its unique structural features and promising biological activities. The compound's synthesis, mechanism of action, and therapeutic potential have been the focus of several investigations, as detailed below.

The synthesis of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate involves a multi-step process, starting with the condensation of 2-aminothiophenol with 7-hydroxy-4-oxo-4H-chromene-3-carbaldehyde, followed by esterification with pivalic acid. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The structural elucidation has been confirmed using techniques such as NMR spectroscopy and mass spectrometry.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors implicated in inflammatory and neoplastic diseases. Specifically, it has shown potent activity against cyclooxygenase-2 (COX-2) and tyrosine kinases, which are key targets in cancer therapy. The presence of the benzothiazole moiety is believed to contribute to its binding affinity and selectivity towards these targets.

Further pharmacological evaluations have revealed that 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies in animal models have indicated its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents. However, more extensive preclinical and clinical studies are required to fully assess its safety and efficacy.

In conclusion, 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate represents a promising candidate for further research in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing and future studies aimed at developing new therapeutic agents. Continued exploration of its mechanism of action and optimization of its pharmacological profile will be essential to unlocking its full potential.